4-[(2-bromophenoxy)methyl]-N'-(3-hydroxybenzylidene)benzohydrazide

• IUPAC Name: 4-[(2-bromophenoxy)methyl]-N-[(E)-(3-hydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C21H17BrN2O3/c22-19-6-1-2-7-20(19)27-14-15-8-10-17(11-9-15)21(26)24-23-13-16-4-3-5-18(25)12-16/h1-13,25H,14H2,(H,24,26)/b23-13+
• InChI Key: CKBGUYMYIDOOJO-YDZHTSKRSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC=C(C=C2)C(=O)NN=CC3=CC(=CC=C3)O)Br
• Isomeric SMILES: C1=CC=C(C(=C1)OCC2=CC=C(C=C2)C(=O)N/N=C/C3=CC(=CC=C3)O)Br
• Molecular Formula: C21H17BrN2O3
• Molecular Weight: 425.3 g/mol

Description

4-[(2-bromophenoxy)methyl]-N'-(3-hydroxybenzylidene)benzohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BHBM and is a benzohydrazide derivative. BHBM has been studied extensively for its pharmacological properties and potential use in drug development.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through experimental studies. Without specific literature or experimental data, it’s difficult to provide a detailed analysis of its mechanism of action.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. This could include further studies to determine its physical and chemical properties, reactivity, and potential biological activity.